Cas no 341966-50-5 (1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione)

1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione is a specialized heterocyclic compound featuring an imidazole-trione core with substituted benzyl groups at the 1- and 3-positions. The presence of dimethoxy and methyl substituents on the benzyl rings enhances its structural diversity, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound exhibits potential utility in the development of biologically active molecules due to its rigid scaffold and functional group compatibility. Its well-defined structure allows for precise modifications, facilitating research in drug discovery and material science. The compound is typically characterized by high purity and stability, ensuring reliable performance in experimental applications.

1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione structure

341966-50-5 structure

Product Name:1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

CAS No:341966-50-5

MF:

MW:

CID:4649116

Update Time:2025-10-29

1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D172330-0.5mg	1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5		0.5mg	$ 50.00	2022-06-05
TRC	D172330-1mg	1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5		1mg	$ 80.00	2022-06-05
TRC	D172330-2.5mg	1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5		2.5mg	$ 155.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00899851-1g	1-[(3,4-Dimethoxyphenyl)methyl]-3-[(2-methylphenyl)methyl]imidazolidine-2,4,5-trione	341966-50-5	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	10M-002-1MG	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	10M-002-5MG	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	10M-002-10MG	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	10M-002-0.5G	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	10M-002-1G	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	10M-002-5G	1-(3,4-dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione	341966-50-5	>90%	5g	£3080.00	2025-02-09

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Additional information on 1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

Compound CAS No. 341966-50-5: A Comprehensive Overview

The compound with CAS No. 341966-50-5, known as 1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole trione derivatives, which have garnered considerable attention due to their unique structural properties and diverse functional groups. The molecule consists of a central imidazole ring fused with a diketone group, which contributes to its trione functionality. Additionally, the molecule is substituted with two aromatic groups: a 3,4-dimethoxybenzyl group and a 2-methylbenzyl group. These substituents not only enhance the molecule's stability but also impart unique electronic and steric properties that make it suitable for various chemical reactions and biological applications.

Recent studies have highlighted the importance of imidazole trione derivatives in the field of medicinal chemistry. The imidazole trione core has been shown to exhibit significant biological activity, particularly in anti-inflammatory and anticancer applications. For instance, researchers have demonstrated that certain imidazole trione derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, these compounds have shown potential as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression. The presence of the 3,4-dimethoxybenzyl and 2-methylbenzyl groups in this compound may further enhance its bioavailability and selectivity towards specific biological targets.

The synthesis of 1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione involves a multi-step process that typically begins with the preparation of the imidazole trione core. This is followed by the introduction of the aromatic substituents through nucleophilic substitution or coupling reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic cross-coupling reactions, has enabled chemists to optimize the synthesis process for higher yields and better purity. These methods also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of applications, this compound has shown promise in several areas beyond medicinal chemistry. For example, its ability to form stable metal complexes makes it a potential candidate for use in catalysis or materials science. Additionally, the compound's electronic properties suggest that it could be utilized in the development of new materials for optoelectronic devices or sensors.

From an environmental perspective, researchers have been investigating the biodegradability and toxicity profiles of imidazole trione derivatives like this one. Preliminary studies indicate that these compounds exhibit low toxicity towards non-target organisms under controlled conditions. However, further research is needed to fully understand their environmental impact and ensure their safe use in industrial applications.

In conclusion, CAS No. 341966-50-5, or 1-(3,4-Dimethoxybenzyl)-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione, represents a cutting-edge compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from medicinal chemistry to materials science.